Cas no 1178435-57-8 (2-(3-Chloro-4-methoxyphenyl)-5-fluorobenzoic acid)

2-(3-Chloro-4-methoxyphenyl)-5-fluorobenzoic acid structure
1178435-57-8 structure
Product Name:2-(3-Chloro-4-methoxyphenyl)-5-fluorobenzoic acid
CAS No:1178435-57-8
MF:C14H10ClFO3
MW:280.678806781769
MDL:MFCD12859497
CID:2622167
PubChem ID:53211241
Update Time:2025-04-21

2-(3-Chloro-4-methoxyphenyl)-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Chloro-4-methoxyphenyl)-5-fluorobenzoic acid, 95%
    • MFCD12859497
    • AKOS005821086
    • 3'-Chloro-4-fluoro-4'-methoxy[1,1'-biphenyl]-2-carboxylic acid
    • 1178435-57-8
    • 2-(3-CHLORO-4-METHOXYPHENYL)-5-FLUOROBENZOIC ACID
    • DTXSID00681272
    • 2-(3-Chloro-4-methoxyphenyl)-5-fluorobenzoic acid
    • MDL: MFCD12859497
    • Inchi: 1S/C14H10ClFO3/c1-19-13-5-2-8(6-12(13)15)10-4-3-9(16)7-11(10)14(17)18/h2-7H,1H3,(H,17,18)
    • InChI Key: RMQBWTMAORIXLS-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C1C=CC(=CC=1C(=O)O)F)OC

Computed Properties

  • Exact Mass: 280.0302500Da
  • Monoisotopic Mass: 280.0302500Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 46.5Ų

2-(3-Chloro-4-methoxyphenyl)-5-fluorobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB328878-5 g
2-(3-Chloro-4-methoxyphenyl)-5-fluorobenzoic acid, 95%; .
1178435-57-8 95%
5g
€1159.00 2023-04-26
abcr
AB328878-5g
2-(3-Chloro-4-methoxyphenyl)-5-fluorobenzoic acid, 95%; .
1178435-57-8 95%
5g
€1159.00 2024-06-08
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